Cas no 2757916-33-7 (5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid)

• Product Name: 5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• CAS No: 2757916-33-7
• MF: C₁₃H₁₆ClNO₄S
• MW: 317.78844165802
• CID: 5943837
• PubChem ID: 165751391
• Update Time: 2025-05-23

5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
• 2757916-33-7
• EN300-37102344
• 5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

• Inchi： 1S/C13H16ClNO4S/c1-2-6-19-13(18)15-10(3-4-11(16)17)8-9-5-7-20-12(9)14/h2,5,7,10H,1,3-4,6,8H2,(H,15,18)(H,16,17)
• InChI Key： DIJPMBVQVUBTOO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CS1)CC(CCC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 317.0488569g/mol
• Monoisotopic Mass: 317.0488569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Additional information on 5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid

5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic Acid: A Comprehensive Overview

5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid is a complex organic compound with the CAS number 2757916-33-7. This compound belongs to the class of thiophene derivatives, which have gained significant attention in the fields of organic chemistry and pharmacology due to their unique electronic properties and potential bioactivity. The molecule features a chlorothiophene ring at position 3, a carbamate group at position 4, and a propenoxy group attached to the carbonyl moiety. These structural elements contribute to its versatile reactivity and make it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery. The presence of the chlorothiophene ring in this compound introduces electron-withdrawing effects, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that thiophene derivatives can exhibit potent inhibitory activity against certain kinases, making them promising candidates for anti-cancer therapies.

The carbamate group in this compound adds another layer of functionality. Carbamates are known for their ability to act as prodrugs, where they can be metabolized in vivo to release active pharmaceutical ingredients. This feature makes 5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid a potential candidate for controlled drug delivery systems. Additionally, the propenoxy group introduces conjugation into the molecule, which can influence its stability and solubility properties.

From a synthetic perspective, this compound can be prepared via a multi-step synthesis involving coupling reactions, oxidation steps, and possibly ring-forming processes. The synthesis would likely require the use of advanced techniques such as Suzuki coupling or Stille coupling to assemble the thiophene ring with other functional groups. Researchers have recently explored green chemistry approaches to synthesize similar compounds, emphasizing the use of environmentally friendly reagents and catalysts.

In terms of applications, 5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid could serve as a building block for constructing more complex molecules with enhanced bioactivity. Its structure suggests potential use in designing inhibitors for protein-protein interactions or as scaffolds for developing novel antibiotics. Furthermore, the compound's ability to undergo various post-synthetic modifications makes it highly versatile for exploring different chemical spaces.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. By employing machine learning algorithms and molecular docking studies, scientists can identify potential binding modes and optimize lead compounds for desired pharmacokinetic properties. Such computational tools have significantly accelerated drug discovery processes and reduced reliance on time-consuming experimental methods.

In conclusion, 5-(2-Chlorothiophen-3-yl)-4-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid represents an intriguing molecule with multiple functional groups that offer diverse opportunities for chemical exploration and application. Its structural features align well with current trends in medicinal chemistry, particularly in the design of bioactive molecules with tailored properties. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing therapeutic development.